Cas no 10335-31-6 (1-Naphthalenol,2-[2-(2-pyridinyl)diazenyl]-)

• Product Name: 1-Naphthalenol,2-[2-(2-pyridinyl)diazenyl]-
• CAS No: 10335-31-6
• MF: C₁₅H₁₁N₃O
• MW: 249.267342805862
• CID: 118538
• PubChem ID: 2831996
• Update Time: 2025-04-18

1-Naphthalenol,2-[2-(2-pyridinyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol,2-[2-(2-pyridinyl)diazenyl]-
• (2E)-2-(pyridin-2-ylhydrazinylidene)naphthalen-1-one
• 2-(2-Pyridylazo)-1-naphthol
• 2-(1H-BENZOIMIDAZOL-2-YL)-1-(4-CHLORO-PHENYL)-ETHANONE
• 2-pyridin-2-ylazo-naphthalen-1-ol
• HMS2387P06
• ISOPAN
• SCHEMBL284105
• DNDI1416997
• MLS000573813
• J-000945
• 2-(pyridin-2-yldiazenyl)naphthalen-1-ol
• (2E)-2-(2-pyridylhydrazono)naphthalen-1-one
• 1-naphthalenol, 2-[2-(2-pyridinyl)diazenyl]-
• 10335-31-6
• AKOS001591714
• CHEMBL1311879
• REGID_for_CID_5718138
• 2-(2-Pyridylazo)-1-naphthol, >=95.0%
• CHEMBL2094372
• SMR000184665
• FT-0636682
• 2-(2-pyridinyldiazenyl)-1-naphthol
• (2E)-2-(2-pyridinylhydrazinylidene)-1-naphthalenone
• DKWJRBBUVAQOAC-ISLYRVAYSA-N
• pyridylazonaphthol
• (E)-2-(pyridin-2-yldiazenyl)naphthalen-1-ol
• cid_5718138
• CBDivE_007285
• BDBM44525

• Inchi： 1S/C15H11N3O/c19-15-12-6-2-1-5-11(12)8-9-13(15)17-18-14-7-3-4-10-16-14/h1-10,19H/b18-17+
• InChI Key： DKWJRBBUVAQOAC-ISLYRVAYSA-N
• SMILES： OC1C(=CC=C2C=CC=CC2=1)/N=N/C1C=CC=CN=1

Computed Properties

• Exact Mass: 249.09000
• Monoisotopic Mass: 249.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.9
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.24
• Melting Point: 124-128 °C
• Boiling Point: 444.8°C at 760 mmHg
• Flash Point: 222.8°C
• Refractive Index: 1.662
• PSA: 57.84000
• LogP: 4.35580

1-Naphthalenol,2-[2-(2-pyridinyl)diazenyl]- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Safety Term：Hazard Codes XiRisk Statements 36/37/38Safety Statements 26-36WGK Germany 3
• Risk Phrases：R36/37/38